2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(4-methylphenyl)methyl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C22H21N5O2/c1-15-7-9-17(10-8-15)11-23-20(28)13-26-14-24-21-18(22(26)29)12-25-27(21)19-6-4-3-5-16(19)2/h3-10,12,14H,11,13H2,1-2H3,(H,23,28)
• InChI Key: INGJCHZWXOCAHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=CC=C4C
• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol
• CAS No.: 895011-63-9

Description

This compound is a pyrazolo[3,4-d]pyrimidinone derivative featuring a 2-methylphenyl substituent at position 1 of the pyrazolopyrimidine core and an acetamide group at position 3. The acetamide is further functionalized with a 4-methylbenzyl moiety via an N-alkyl linkage. The pyrazolo[3,4-d]pyrimidinone scaffold is a privileged structure in medicinal chemistry due to its structural similarity to purine bases, enabling interactions with enzymes and receptors involved in nucleotide metabolism or signaling pathways . The 2-methylphenyl group at position 1 and the 4-methylbenzyl group on the acetamide likely influence lipophilicity, steric bulk, and binding affinity to biological targets.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares the target compound with structurally related pyrazolo[3,4-d]pyrimidinone derivatives:

Compound Name	Position 1 Substituent	Acetamide Substituent	Key Properties/Activities	Reference
Target compound	2-Methylphenyl	N-(4-Methylbenzyl)	High lipophilicity; potential kinase inhibition (inferred)	—
2-[1-(4-Fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-methoxyphenyl)acetamide	4-Fluorophenyl	N-(2-Methoxyphenyl)	Enhanced solubility due to polar OCH3; antimicrobial activity
N-Benzyl-2-[1-(4-fluorophenyl)-4-oxo-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide	4-Fluorophenyl	N-Benzyl	Moderate antifungal activity; lower melting point (~250°C)
2-(2,4-Dichlorophenoxy)-N-{2-[5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}acetamide	5-(4-Methylbenzyl)	2,4-Dichlorophenoxyethyl	High lipophilicity; insecticidal applications
2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide	4-Chlorophenyl	2-Chloroacetamide	Intermediate in fipronil synthesis; insecticidal

Key Observations :

• Position 1 Substituents : Electron-withdrawing groups (e.g., 4-fluorophenyl in ) may enhance metabolic stability compared to the electron-donating 2-methylphenyl in the target compound.
• Chlorinated or alkoxy groups (e.g., 2,4-dichlorophenoxy in ) improve lipophilicity, favoring membrane penetration.

Physicochemical Properties

• Melting Points : The target compound’s melting point is unreported, but analogues with 4-methylbenzyl groups (e.g., ) exhibit higher thermal stability (>300°C) compared to benzyl-substituted derivatives (~250°C) .
• Solubility : The 2-methylphenyl and 4-methylbenzyl groups likely reduce aqueous solubility compared to polar derivatives (e.g., 2-methoxyphenyl in ).